Cas no 2060007-99-8 (2-3-(trifluoromethoxy)phenylfuran)

• Product Name: 2-3-(trifluoromethoxy)phenylfuran
• CAS No: 2060007-99-8
• MF: C₁₁H₇F₃O₂
• MW: 228.167293787003
• MDL: MFCD30476922
• CID: 5173405
• PubChem ID: 90738458
• Update Time: 2025-11-02

2-3-(trifluoromethoxy)phenylfuran Chemical and Physical Properties

Names and Identifiers

• Furan, 2-[3-(trifluoromethoxy)phenyl]-
• 2-3-(trifluoromethoxy)phenylfuran

• MDL： MFCD30476922
• Inchi： 1S/C11H7F3O2/c12-11(13,14)16-9-4-1-3-8(7-9)10-5-2-6-15-10/h1-7H
• InChI Key： WTPRQMMTWZYXLZ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=CC=CC(OC(F)(F)F)=C1

Additional information on 2-3-(trifluoromethoxy)phenylfuran

Comprehensive Overview of 2-3-(Trifluoromethoxy)phenylfuran (CAS No. 2060007-99-8)

The compound 2-3-(trifluoromethoxy)phenylfuran (CAS No. 2060007-99-8) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This fluorinated furan derivative is characterized by the presence of a trifluoromethoxy group, which imparts distinct chemical and physical characteristics. Researchers and industry professionals are increasingly interested in this compound for its potential roles in pharmaceutical intermediates, agrochemicals, and advanced material science.

One of the key reasons for the growing interest in 2-3-(trifluoromethoxy)phenylfuran is its relevance in drug discovery and medicinal chemistry. The trifluoromethoxy group is known to enhance the bioavailability and metabolic stability of molecules, making it a valuable moiety in the design of new therapeutic agents. Recent studies have explored its potential as a building block for central nervous system (CNS) drugs, owing to its ability to cross the blood-brain barrier. This aligns with current trends in the pharmaceutical industry, where there is a high demand for novel drug candidates with improved efficacy and safety profiles.

In addition to its pharmaceutical applications, 2-3-(trifluoromethoxy)phenylfuran has also found use in the agrochemical sector. The compound's fluorine-containing structure contributes to its stability and resistance to degradation, making it a promising candidate for the development of next-generation pesticides and herbicides. With the global push toward sustainable agriculture and reduced environmental impact, this compound is being investigated for its potential to replace older, less eco-friendly alternatives. This is particularly relevant given the increasing regulatory scrutiny on chemical residues in food and the environment.

Another area where 2-3-(trifluoromethoxy)phenylfuran is making waves is in material science. The compound's unique electronic properties, derived from its aromatic furan ring and electron-withdrawing trifluoromethoxy group, make it a candidate for use in organic electronics and optoelectronic devices. Researchers are exploring its incorporation into organic light-emitting diodes (OLEDs) and photovoltaic cells, where its ability to modulate electron flow could lead to more efficient energy conversion. This aligns with the global focus on renewable energy and green technology, topics that dominate current scientific and industrial discourse.

The synthesis of 2-3-(trifluoromethoxy)phenylfuran typically involves multi-step organic reactions, including cross-coupling and functional group transformations. Advanced techniques such as palladium-catalyzed reactions and microwave-assisted synthesis have been employed to improve yield and purity. These methods are of particular interest to chemists and process engineers, who are constantly seeking cost-effective and scalable production routes. The compound's CAS No. 2060007-99-8 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance.

From a commercial perspective, the demand for 2-3-(trifluoromethoxy)phenylfuran is expected to rise, driven by its diverse applications and the broader trend toward fluorine-containing compounds. Market analysts highlight the compound's potential in high-value niches, such as specialty chemicals and fine chemicals. Companies operating in this space are investing in R&D to explore new derivatives and formulations, further expanding the compound's utility. This is reflected in the increasing number of patent filings and scientific publications related to this molecule.

In conclusion, 2-3-(trifluoromethoxy)phenylfuran (CAS No. 2060007-99-8) represents a fascinating example of how fluorinated heterocycles can drive innovation across multiple industries. Its applications in pharmaceuticals, agrochemicals, and material science underscore its versatility and potential for future growth. As research continues to uncover new uses and optimized synthesis methods, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in science and technology today.